Cas no 71095-43-7 (7-methyl-5H-1,3-Dioxolo[4,5-f]indole)

• Product Name: 7-methyl-5H-1,3-Dioxolo[4,5-f]indole
• CAS No: 71095-43-7
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 1116420
• PubChem ID: 12486629
• Update Time: 2025-04-20

7-methyl-5H-1,3-Dioxolo[4,5-f]indole Chemical and Physical Properties

Names and Identifiers

• 7-methyl-5H-1,3-Dioxolo[4,5-f]indole
• SCHEMBL18962466
• DTXSID701289068
• 71095-43-7

• Inchi： 1S/C10H9NO2/c1-6-4-11-8-3-10-9(2-7(6)8)12-5-13-10/h2-4,11H,5H2,1H3
• InChI Key： AGJQHKNVWFKBSR-UHFFFAOYSA-N
• SMILES： O1COC2C=C3C(=CC1=2)C(C)=CN3

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.2Ų